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Compound of Interest

Compound Name: 2-Heptadecanol

CAS No.: 16813-18-6

Cat. No.: B103656

Get Quote

2-Heptadecanol (CAS 16813-18-6) is a secondary long-chain fatty alcohol (

).[1][2][3] While it lacks the acute volatility of short-chain alcohols (e.g., methanol), it presents
unique operational risks in laboratory environments.[1][2]

The Primary Operational Hazard is not flammability, but "Phase-State Incompatibility." Due to

its high melting point and lipophilicity, 2-Heptadecanol acts as a "silent infrastructure killer." If

disposed of improperly via sinks, it solidifies upon contact with cooler plumbing water, creating

waxy, hydrophobic occlusions that are resistant to standard acid/base drain openers.[1][2]
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Property Specification Operational Implication

CAS Number 16813-18-6
Use for waste

tagging/manifesting.[1][2]

Physical State Waxy Solid / Flake

Requires solid waste

segregation; do not attempt to

dilute with water.[1][2]

Flash Point ~113°C (235°F)

Combustible, not Flammable.

[1][2] Low fire risk at room

temp.[1][2]

Water Solubility Negligible (<0.1 mg/L)
Strictly Prohibited from Drain

Disposal.

Aquatic Toxicity Chronic Concern

Long-chain alcohols can

physically coat aquatic

gills/surfaces; bio-accumulative

potential.[1][2]

Pre-Disposal Assessment: The "Phase-State"
Protocol
Before any disposal action, you must categorize the waste based on its current physical state.

[1][2] This "Self-Validating System" prevents the accidental mixing of incompatible waste

streams (e.g., mixing solids into liquid solvent carboys, which creates sludge).[1][2]

The Assessment Logic:
Is it Pure? (Solid/Waxy residue)

Stream A

Is it Dissolved? (In organic solvent)

Stream B

Is it Trace? (Contaminated gloves/paper)
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Stream C[1][2]

Detailed Disposal Workflows
Stream A: Pure Solid Substance (Expired/Excess
Inventory)
Context: You have a bottle of 2-Heptadecanol that is degraded or no longer needed.[1][2]

Do Not Solubilize: Do not attempt to dissolve the solid in acetone or ethanol just to pour it

out.[1][2] This increases waste volume and cost.[1][2]

Containerize: Keep the substance in its original container if possible. If the container is

compromised, transfer to a Wide-Mouth High-Density Polyethylene (HDPE) jar.

Why Wide-Mouth? Waxy solids are difficult to pour; wide mouths allow for spatula transfer

without spillage.[1][2]

Labeling: Affix a hazardous waste tag.

Chemical Name: 2-Heptadecanol[1][2][3][4][5]

Hazard Checkbox: "Toxic" (Aquatic) and "Irritant."[1][2]

State: Solid.[1][2]

Storage: Store in the Solid Chemical Waste accumulation area, segregated from oxidizers.

Stream B: Solutions (Reaction Mixtures/Mother Liquors)
Context: 2-Heptadecanol dissolved in solvents (e.g., Hexane, DCM, Ethanol).[1][2]

Solvent Compatibility Check: Ensure the carrier solvent is compatible with your lab's

"Organic Solvent" waste stream.[1][2]

Halogenated: (e.g., DCM, Chloroform)

Segregate to Halogenated Waste.[1][2]
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Non-Halogenated: (e.g., Hexane, Methanol)

Segregate to Non-Halogenated Waste.[1][2]

Concentration Alert: If the concentration of 2-Heptadecanol is high (>10%), do not mix with

cold waste solvents.

Causality: Adding a warm, saturated fatty alcohol solution to a cold waste drum can cause

immediate precipitation of the alcohol, turning the entire waste drum into a gel/sludge.[1]

This violates waste hauler acceptance criteria.

Action: If high concentration, dispose of the liquid in a separate small container (e.g., 4L

amber glass) rather than bulking into a 20L drum.

Stream C: Trace Contaminated Debris
Context: Weigh boats, pipettes, gloves.[1][2]

Evaporation (If volatile solvent present): If the debris is wet with solvent, allow it to evaporate

in a fume hood.[1][2]

Bagging: Place dry, contaminated debris into a clear, 6-mil polyethylene bag.

Disposal: Tie off and place in the Dry Laboratory Waste box (often destined for incineration).

[1][2]

Note: Do not place in regular municipal trash.[1][2]

Visual Decision Logic (Workflow)
The following diagram illustrates the critical decision points to prevent plumbing damage and

ensure regulatory compliance.
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START: 2-Heptadecanol Waste

Assess Physical State

Stream A: Pure Solid/Wax

 Solid Phase

Stream B: In Solution

 Dissolved

Stream C: Contaminated Debris

 Trace/Residue

Keep in Original Container
or Transfer to Wide-Mouth HDPE

Label: 'Solid Chemical Waste'
(Toxic to Aquatic Life)

Is Concentration >10%?

Bulk into Organic Waste Drum
(Match Solvent Type)

 No (<10%)

Segregate: Small Container
(Prevent Precipitation)

 Yes (>10%)

Dry Solid Chemical Waste
(Incineration)

Click to download full resolution via product page

Caption: Operational decision tree for 2-Heptadecanol disposal. Red nodes indicate high-risk

steps requiring segregation to prevent infrastructure damage or waste stream rejection.[1][2]

Regulatory & Compliance Context (RCRA)
While 2-Heptadecanol is not typically a "Listed" hazardous waste (P or U list) under US EPA

RCRA regulations, it falls under the "Cradle-to-Grave" liability.[1][2]
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Waste Classification: Non-RCRA Regulated Chemical Waste (unless mixed with listed

solvents).[1][2]

Why treat as Hazardous?

Aquatic Toxicity: Ecotoxicological data suggests long-chain alcohols can cause physical

fouling of aquatic organisms [1].[1][2]

Plumbing Code: Discharge of hydrophobic solids violates almost all municipal sewer use

ordinances regarding "Viscous or Solid Substances" capable of causing obstruction.[1][2]

Spill Contingency:

Solid Spill: Do not use water.[1][2][6] Scoop up with a dustpan or spatula.[1][2] Place in a

waste jar. Wipe surface with ethanol-dampened paper towels.[1][2]

Molten/Liquid Spill: Allow to cool and solidify.[1][2] Scrape up the wax.[1][2] Treat residue

with detergent and warm water only after bulk removal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://chemview.epa.gov/chemview/proxy?filename=HC661198.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecyl-heptadecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecyl-heptadecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecan-2-ol
http://www.thegoodscentscompany.com/data/rw1012871.html
https://king-pharm.com/
https://www.chemicalbook.com/msds/9-heptadecanol.pdf
https://www.benchchem.com/product/b103656/docs#executive-summary-hazard-identification
https://www.benchchem.com/product/b103656/docs#executive-summary-hazard-identification
https://www.benchchem.com/product/b103656/docs#executive-summary-hazard-identification
https://www.benchchem.com/product/b103656/docs#executive-summary-hazard-identification
https://www.benchchem.com/product/b103656?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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